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Compound of Interest

Compound Name: PGMI-004A

Cat. No.: B610073 Get Quote

This document provides immediate safety and logistical information for the proper handling and

disposal of PGMI-004A, a small molecule inhibitor of the glycolytic enzyme phosphoglycerate

mutase 1 (PGAM1). The following procedural guidance is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Safety and Handling
According to the Safety Data Sheet (SDS), PGMI-004A is classified as not a hazardous

substance or mixture. However, standard laboratory safety protocols should always be

observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles. An eye-wash station should be readily

accessible.

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat. A safety shower should be available.

Handling Precautions:

Avoid inhalation of dust or aerosols. Use in a well-ventilated area, preferably with an

appropriate exhaust ventilation system.
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Avoid contact with skin and eyes.

In case of accidental contact, follow the first aid measures outlined in the table below.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids. Remove contact

lenses if present. Seek medical attention.

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention if irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Disposal of PGMI-004A
While PGMI-004A is not classified as hazardous, it is crucial to follow established laboratory

procedures for the disposal of non-hazardous chemical waste to minimize environmental

impact and maintain a safe work environment. The overriding principle is that no activity should

begin without a clear plan for waste disposal.[1]

Step-by-Step Disposal Protocol:

Assess the Waste Form: Determine if the PGMI-004A waste is in solid form (e.g., unused

reagent) or in a solution.

Segregation: Do not mix PGMI-004A waste with hazardous waste streams such as

flammable solvents, acids, bases, or toxic materials.[2][3] Keep it segregated for disposal as

non-hazardous chemical waste.[1]
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Solid Waste Disposal:

For small quantities of solid PGMI-004A, it may be permissible to dispose of it in the

regular laboratory trash, provided it is securely packaged.[4]

It is best practice to transfer the securely packaged waste directly to the designated

dumpster by laboratory personnel.[4][5] Custodial staff should not be expected to handle

chemical waste.[5]

Liquid Waste (Solutions) Disposal:

Small quantities of aqueous solutions containing PGMI-004A may be suitable for drain

disposal with copious amounts of water, provided this is in accordance with your

institution's and local regulations.[5][6][7]

Crucially, obtain approval from your institution's Environmental Health and Safety (EHS)

office before disposing of any chemical waste down the drain.[5]

Liquid waste should never be disposed of in dumpsters.[5]

Empty Container Disposal:

Triple rinse empty containers that held PGMI-004A.[8][9]

The first rinsate should be collected as chemical waste.[9] Subsequent rinses can typically

be disposed of down the drain.[9]

Deface or remove the original label from the empty, rinsed container before disposal in the

regular trash or recycling.[5][8]

PGMI-004A Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of PGMI-
004A.
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Start: PGMI-004A Waste

1. Assess Waste Form

Solid?

Aqueous Solution?

No

2. Securely Package Solid Waste

Yes

2. Consult Institutional EHS Policy for Drain Disposal

Yes

3. Collect as Non-Hazardous Chemical Waste for EHS Pickup

No (e.g., organic solvent) 3. Dispose in Designated Non-Hazardous Solid Waste Bin

Approved for Drain Disposal?

3. Dispose Down Sanitary Sewer with Copious Water

Yes No

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

